Cas no 885273-09-6 (4-Oxazolemethanamine,2-(3-bromophenyl)-)

• Product Name: 4-Oxazolemethanamine,2-(3-bromophenyl)-
• CAS No: 885273-09-6
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• MDL: MFCD06738604
• CID: 710972
• PubChem ID: 65288695
• Update Time: 2025-04-19

4-Oxazolemethanamine,2-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanamine,2-(3-bromophenyl)-
• 2-(3-bromophenyl)-N-methyl-1,3-oxazol-4-amine
• 2-(3-Bromo-phenyl)-oxazol-4-yl-methylamine
• 2-(3-BROMOPHENYL)OXAZOL-4-YL-METHYLAMINE,
• AKOS014623456
• (2-(3-BROMOPHENYL)OXAZOL-4-YL)METHANAMINE
• A862075
• 1-[2-(3-BROMOPHENYL)-1,3-OXAZOL-4-YL]METHANAMINE
• 885273-09-6
• 4-Oxazolemethanamine, 2-(3-bromophenyl)-
• FT-0734268

• MDL： MFCD06738604
• Inchi： 1S/C10H9BrN2O/c11-8-3-1-2-7(4-8)10-13-9(5-12)6-14-10/h1-4,6H,5,12H2
• InChI Key： JTMAWQSWIFLMHR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC(=CO1)CN

Computed Properties

• Exact Mass: 251.99000
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05000
• LogP: 3.26310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles